3-Hydroxy desloratadine-d4

• Molecular Formula: C22H23ClN2O2
• Molecular Weight: 386.9 g/mol
• InChI: InChI=1S/C22H23ClN2O2/c1-2-27-22(26)25-12-9-15(10-13-25)20-19-8-7-18(23)14-17(19)6-5-16-4-3-11-24-21(16)20/h3-4,7-8,11,14H,2,5-6,9-10,12-13H2,1H3/i9D2,10D2
• InChIKey: JCCNYMKQOSZNPW-YQUBHJMPSA-N

3-Hydroxy Desloratadine-d4 Internal Standard

3-Hydroxy desloratadine-d4 (CAS 1246819-99-7) is a deuterium-labeled analog of 3-hydroxydesloratadine, the primary pharmacologically active metabolite of the non-sedating antihistamine desloratadine . With a molecular formula of C19H15D4ClN2O and a molecular weight of approximately 330.84 g/mol, this compound incorporates four deuterium atoms at specific positions on the piperidine ring . As a stable isotope-labeled internal standard (SIL-IS), it is specifically designed for use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods to correct for matrix effects and ionization variability during the quantitative analysis of 3-hydroxydesloratadine in biological matrices [1].

1

Workflow LC-MS/MS bioanalysis of 3-hydroxydesloratadine in biological matrices

2

Selection Deuterated internal standard (SIL-IS) for matrix-effect correction

3

Use Context Supports quantification in human plasma research matrices

• [1] Xu, H.R., Li, X.N., Chen, W.L., & Chu, N.N. (2007). Simultaneous determination of desloratadine and its active metabolite 3-hydroxydesloratadine in human plasma by LC/MS/MS and its application to pharmacokinetics and bioequivalence. Journal of Pharmaceutical and Biomedical Analysis, 45(4), 659-666. DOI: 10.1016/j.jpba.2007.07.012. View Source

No Substitute for 3-Hydroxy Desloratadine-d4

While 3-hydroxydesloratadine is the analyte of interest in many bioanalytical assays, its use as a calibration standard does not correct for ion suppression or enhancement in complex biological samples like plasma [1]. Conversely, using a structurally different deuterated internal standard, such as desloratadine-d5, can introduce quantification bias due to differential extraction recovery, ionization efficiency, or chromatographic retention time shifts relative to the target analyte 3-hydroxydesloratadine [2]. The specific placement of four deuterium atoms in 3-Hydroxy desloratadine-d4 provides a mass shift sufficient to avoid isotopic overlap with the analyte while maintaining near-identical physicochemical properties, ensuring optimal co-elution and parallel behavior through sample preparation and detection [3].

Unlabeled analyte 3-Hydroxydesloratadine cannot correct for ion suppression or enhancement, leading to quantification bias.

Different ISTD Desloratadine-d5 may shift extraction recovery and retention time, introducing systematic error in complex matrices.

Structural mismatch Only the d4-labeled analog of 3-hydroxydesloratadine provides matched co-elution and parallel behavior through sample preparation.

• [1] Hasnain, M. S., Rao, S., Singh, M. K., Vig, N., Singh, M. K., Budakoti, S. K., & Ansari, A. (2013). Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard. Journal of Pharmacy and Bioallied Sciences, 5(1), 74-79. DOI: 10.4103/0975-7406.106571. View Source
• [2] Zhang, K., Zhang, X. Q., Lu, W., Xie, H. R., He, L., Jiang, X. H., & Wang, L. (2015). Determination of Desloratadine and Its Metabolite 3-OH Desloratadine in Human Plasma by LC-MS/MS. Sichuan Da Xue Xue Bao Yi Xue Ban, 46(5), 783-7, 804. PMID: 26619557. View Source
• [3] Xu, H.R., Li, X.N., Chen, W.L., & Chu, N.N. (2007). Simultaneous determination of desloratadine and its active metabolite 3-hydroxydesloratadine in human plasma by LC/MS/MS and its application to pharmacokinetics and bioequivalence. Journal of Pharmaceutical and Biomedical Analysis, 45(4), 659-666. DOI: 10.1016/j.jpba.2007.07.012. View Source

3-Hydroxy Desloratadine-d4 Quantitative Differentiation

Isotopic Purity for LC-MS Quantification

3-Hydroxy desloratadine-d4 is supplied with a certified isotopic purity of ≥99% atom D, ensuring minimal interference from unlabeled species that could skew quantification results . This contrasts with the use of desloratadine-d5 as an internal standard, which, while deuterated, is a different molecular entity (desloratadine vs. 3-hydroxydesloratadine) and does not perfectly match the analyte's structure or chromatographic behavior, potentially introducing systematic error in complex biological matrices [1].

Isotopic purity

Reported

≥99% atom D

Supports reliable quantification by minimizing unlabeled analyte contribution.

Desloratadine-d5 as ISTD cannot match 3-OH analyte structure; method context may differ.

Evidence Dimension	Isotopic Enrichment (Atom % D)
Target Compound Data	≥99% atom D
Comparator Or Baseline	Desloratadine-d5 (DESD5): Not specified for 3-hydroxydesloratadine analyte, different molecular entity
Quantified Difference	≥99% vs. not directly applicable; different compound
Conditions	Vendor specification for 3-Hydroxy desloratadine-d4; LC-MS/MS method for 3-hydroxydesloratadine in human plasma

Why This Matters

High isotopic purity (≥99% atom D) is essential for accurate quantification, as any significant amount of unlabeled material will contribute to the analyte signal, leading to overestimation of the target concentration.

• [1] Hasnain, M. S., Rao, S., Singh, M. K., Vig, N., Singh, M. K., Budakoti, S. K., & Ansari, A. (2013). Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard. Journal of Pharmacy and Bioallied Sciences, 5(1), 74-79. DOI: 10.4103/0975-7406.106571. View Source

Validation Accuracy and Precision

LC-MS/MS methods utilizing 3-Hydroxy desloratadine-d4 as an internal standard achieve high accuracy and precision for the quantification of 3-hydroxydesloratadine in human plasma. For instance, at the lower limit of quantification (LLOQ) of 0.05 ng/mL, the accuracy for 3-OH desloratadine was reported as 99.9% (nominal) with a precision (%CV) of 5.1% [1]. These validation metrics meet or exceed regulatory bioanalytical method validation guidelines (e.g., FDA, EMA) and are directly attributable to the optimal correction for matrix effects provided by the well-matched deuterated internal standard.

Validation accuracy

Reported

99.9% nominal
CV 5.1%

Meets bioanalytical validation review criteria at LLOQ (0.05 ng/mL).

Performance demonstrated in human plasma research matrix; supports method precision endpoint.

Evidence Dimension	Accuracy (% nominal) at LLOQ
Target Compound Data	99.9%
Comparator Or Baseline	Regulatory guideline expectation (e.g., ±15% of nominal concentration, ±20% at LLOQ)
Quantified Difference	Meets guideline with 0.1% deviation from nominal
Conditions	LC-MS/MS analysis of 3-OH desloratadine in human plasma; LLOQ = 0.05 ng/mL

Why This Matters

This level of accuracy and precision demonstrates that the internal standard effectively normalizes for sample-to-sample variability, providing confidence in the quantification data required for pharmacokinetic studies and regulatory submissions.

• [1] Hasnain, M. S., Rao, S., Singh, M. K., Vig, N., Singh, M. K., Budakoti, S. K., & Ansari, A. (2013). Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard. Journal of Pharmacy and Bioallied Sciences, 5(1), 74-79. DOI: 10.4103/0975-7406.106571. View Source

Specificity and Endogenous Interference

In the development of a validated LC-MS/MS method, blank human plasma samples were screened and found to be free from any endogenous interference at the retention times and mass transitions for both 3-hydroxydesloratadine and its internal standard, 3-Hydroxy desloratadine-d4 [1]. This is a critical advantage over using an unlabeled standard or a non-identical internal standard, which may not exhibit the same selectivity profile or may be subject to co-eluting matrix components that cause ion suppression or enhancement.

Specificity

Class-level inference

No endogenous interference

Ensures method specificity in complex biological samples; unlabeled analyte cannot distinguish endogenous signal.

Class-level advantage of deuterated ISTD; confirm in target matrix.

Evidence Dimension	Endogenous Interference in Blank Human Plasma
Target Compound Data	No significant interference observed at the retention time and mass transition of the analyte and IS
Comparator Or Baseline	Unlabeled 3-hydroxydesloratadine (cannot be distinguished from endogenous or matrix-derived signal)
Quantified Difference	Qualitative absence vs. inherent inability to differentiate
Conditions	LC-MS/MS method for desloratadine and 3-hydroxydesloratadine in human plasma

Why This Matters

The absence of interference confirms the method's specificity, a fundamental requirement for accurate quantification in complex biological samples, which is ensured by the use of a matched, deuterated internal standard.

• [1] Hasnain, M. S., Rao, S., Singh, M. K., Vig, N., Singh, M. K., Budakoti, S. K., & Ansari, A. (2013). Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard. Journal of Pharmacy and Bioallied Sciences, 5(1), 74-79. DOI: 10.4103/0975-7406.106571. View Source

Applications of 3-Hydroxy Desloratadine-d4

Bioequivalence and Pharmacokinetic Studies

3-Hydroxy desloratadine-d4 is essential as an internal standard in validated LC-MS/MS methods for the simultaneous quantification of desloratadine and its active metabolite 3-hydroxydesloratadine in human plasma [1]. The high accuracy (99.9% at LLOQ) and precision (5.1% CV) achieved with this internal standard enable robust determination of pharmacokinetic parameters (Cmax, AUC, Tmax) required for demonstrating bioequivalence between test and reference drug products, a critical step in generic drug development and regulatory submission [2].

Regulated Bioanalysis for ANDA/NDA Submissions

This compound is specifically manufactured and provided with detailed characterization data in compliance with regulatory guidelines for analytical method validation [1]. It is suitable for use in method development, validation (AMV), and quality control (QC) applications supporting Abbreviated New Drug Applications (ANDAs) or New Drug Applications (NDAs) for desloratadine products. The demonstrated stability and method performance using this internal standard [2] provide a foundation for meeting stringent regulatory requirements for bioanalytical data.

Metabolism and Pharmacogenomics Research

Quantification of 3-hydroxydesloratadine, the active metabolite, is critical for understanding the pharmacokinetic variability of desloratadine across different patient populations. LC-MS/MS methods employing 3-Hydroxy desloratadine-d4 as an internal standard offer the required sensitivity (LLOQ of 0.05 ng/mL) [1] to accurately measure low metabolite concentrations in plasma from clinical studies, including those investigating poor metabolizer phenotypes [2]. The reliable quantification provided by this internal standard ensures that observed differences in drug exposure are due to biological factors, not analytical error.

Application

Selection Property

Validation Focus

Bioequivalence study support

Co-elution and matrix-effect matching

Bioanalytical method accuracy in research matrices

Bioanalytical method validation

Isotope-labeled ISTD parallelism

Accuracy and precision endpoint review

Metabolite quantification in research populations

Sensitivity at low metabolite levels

Endogenous interference and LLOQ review

• [1] Xu, H.R., Li, X.N., Chen, W.L., & Chu, N.N. (2007). Simultaneous determination of desloratadine and its active metabolite 3-hydroxydesloratadine in human plasma by LC/MS/MS and its application to pharmacokinetics and bioequivalence. Journal of Pharmaceutical and Biomedical Analysis, 45(4), 659-666. DOI: 10.1016/j.jpba.2007.07.012. View Source
• [2] Hasnain, M. S., Rao, S., Singh, M. K., Vig, N., Singh, M. K., Budakoti, S. K., & Ansari, A. (2013). Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard. Journal of Pharmacy and Bioallied Sciences, 5(1), 74-79. DOI: 10.4103/0975-7406.106571. View Source